tert-Butyl 4-(3,8-diazabicyclo[3.2.1]octan-8-yl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(3,8-diazabicyclo[3.2.1]octan-8-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C16H29N3O2/c1-16(2,3)21-15(20)18-8-6-12(7-9-18)19-13-4-5-14(19)11-17-10-13/h12-14,17H,4-11H2,1-3H3
• InChI Key: SYHFFGHGMBRCEP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N2C3CCC2CNC3
• Molecular Formula: C16H29N3O2
• DSSTOX Substance ID: DTXSID90656777
• Molecular Weight: 295.42 g/mol
• CAS RN: 1120214-86-9

Description

“tert-Butyl 4-(3,8-diazabicyclo[3.2.1]octan-8-yl)piperidine-1-carboxylate” is a chemical compound with the CAS Number: 1120214-86-9. It has a molecular weight of 295.43. It is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H29N3O2/c1-16(2,3)21-15(20)18-8-6-12(7-9-18)19-13-4-5-14(19)11-17-10-13/h12-14,17H,4-11H2,1-3H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 295.43. It is a powder at room temperature. The density of a related compound, “tert-butyl 3,8-diazabicyclo[3.2.1]octane-8-carboxylate”, is 1.076g/cm3.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques and Structural Characterization : This compound has been synthesized and characterized using various techniques. Moriguchi et al. (2014) described the synthesis of a similar compound, tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, using intramolecular lactonization and characterized it using NMR spectroscopy and X-ray diffraction analysis (Moriguchi et al., 2014). Similarly, the synthesis of related compounds like tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an intermediate for anticancer drugs, has been reported with high yield and optimization of the synthetic method (Zhang et al., 2018).

Applications in Medicinal Chemistry

• Use in Drug Synthesis and Antibacterial Activities : The tert-butyl 4-(3,8-diazabicyclo[3.2.1]octan-8-yl)piperidine-1-carboxylate framework is crucial in the synthesis of various biologically active compounds. For example, Mori et al. (2000) detailed the stereocontrolled synthesis of piperidine-condensed tricyclic carbapenems with significant antibacterial activities (Mori et al., 2000).

Role in Organic Chemistry and Drug Development

• Innovative Synthetic Strategies in Organic Chemistry : The compound and its derivatives are involved in innovative synthetic strategies. For instance, the synthesis of zaragozic acids A and C, which are squalene synthase inhibitors, utilized a carbonyl ylide cycloaddition strategy involving a tert-butyl diazabicyclo compound (Hirata et al., 2006).

Crystallographic Studies

• Crystallographic Characterization : The crystallographic characterization of this compound and its derivatives provides insights into their molecular structure and potential applications in drug design. For example, Nelsen et al. (2005) reported on the crystallographic characterization of similar diazabicyclo compounds, highlighting the geometry changes upon electron loss, which is critical in understanding their reactivity and interaction with biological targets (Nelsen et al., 2005).

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with hazard statements H302, H315, H319, H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.